Cas no 14720-74-2 (2,2,4-Trimethylheptane)

• Product Name: 2,2,4-Trimethylheptane
• CAS No: 14720-74-2
• MF: C₁₀H₂₂
• MW: 142.281683444977
• MDL: MFCD28361491
• CID: 145010
• PubChem ID: 26839
• Update Time: 2025-07-20

2,2,4-Trimethylheptane Chemical and Physical Properties

Names and Identifiers

• Heptane,2,2,4-trimethyl-
• 2,2,4-Trimethylheptane
• 2,2,4-Trimethylheptane.
• 14720-74-2
• AS-78054
• Q5651159
• IIYGOARYARWJBO-UHFFFAOYSA-N
• Heptane, 2,2,4-trimethyl-
• EN300-6741003
• DTXSID20871234
• D92889
• Heptane, 2,2,4trimethyl
• DTXCID00818905

• MDL： MFCD28361491
• Inchi： 1S/C10H22/c1-6-7-9(2)8-10(3,4)5/h9H,6-8H2,1-5H3
• InChI Key： IIYGOARYARWJBO-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)CC(C)CCC

Computed Properties

• Exact Mass: 142.17226
• Monoisotopic Mass: 142.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 76.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes

Additional information on 2,2,4-Trimethylheptane

Introduction to 2,2,4-Trimethylheptane (CAS No. 14720-74-2) and Its Emerging Applications in Modern Chemistry

2,2,4-Trimethylheptane, identified by the Chemical Abstracts Service Number (CAS No.) 14720-74-2, is a branched alkane belonging to the family of paraffinic hydrocarbons. This compound, characterized by its specific carbon chain arrangement and methyl substitution pattern, has garnered significant attention in the field of organic chemistry and industrial applications due to its unique structural properties and versatile reactivity. The molecular formula C₉H₂₀ underscores its non-polar nature, making it an intriguing subject for research in solvents, fuel additives, and as a reference standard in analytical chemistry.

The structural configuration of 2,2,4-Trimethylheptane (CAS No. 14720-74-2) distinguishes it from other isomers of heptane. The presence of three methyl groups at the 2nd, 4th, and 7th carbon positions enhances its stability and reduces its reactivity compared to straight-chain alkanes. This stability has made it a valuable component in high-performance liquid chromatography (HPLC) as a retention time marker and in gas chromatography (GC) for calibration purposes. The compound's high boiling point (approximately 163°C) and low polarity further contribute to its utility in separating complex mixtures in analytical methodologies.

In recent years, the applications of 2,2,4-Trimethylheptane have expanded beyond traditional uses into more specialized areas. One notable development is its role as a precursor in synthesizing advanced polymers and specialty chemicals. The branched structure of this compound allows for controlled polymerization reactions, leading to materials with tailored mechanical properties. Researchers have explored its potential in producing high-octane fuel additives that improve combustion efficiency while reducing emissions. This aligns with global efforts to develop greener alternatives in the energy sector.

The compound's non-polar characteristics also make it an excellent solvent for certain organic reactions where polarity might interfere with product formation. For instance, studies have demonstrated its effectiveness in extracting hydrophobic compounds from natural sources, such as essential oils and bioactive molecules. This application is particularly relevant in the pharmaceutical industry, where purification and isolation of active ingredients are critical steps in drug development. The use of 2,2,4-Trimethylheptane (CAS No. 14720-74-2) ensures minimal degradation of sensitive compounds during the extraction process.

Advances in computational chemistry have further illuminated the potential of 2,2,4-Trimethylheptane (CAS No. 14720-74-2) in understanding molecular interactions at a quantum level. Molecular dynamics simulations have been employed to study how this compound interacts with catalyst surfaces, providing insights into optimizing reaction conditions for industrial processes. Additionally, its use as a reference standard in spectroscopic techniques has enhanced the accuracy of chemical identifications in research laboratories worldwide.

The environmental impact of using 2,2,4-Trimethylheptane has also been a focus of recent studies. While alkanes are generally considered environmentally benign compared to some other organic compounds, their persistence in ecosystems remains a concern. However, research indicates that under controlled conditions, such as in contained industrial processes or laboratory settings, the risks associated with CAS No. 14720-74-2 are minimal. Efforts are ongoing to develop protocols for safe handling and disposal that mitigate any potential ecological harm.

In conclusion,2,2,4-Trimethylheptane (CAS No.14720-74-2) continues to be a compound of significant interest due to its unique properties and broad range of applications. From serving as a critical reference standard in analytical chemistry to its potential roles in advanced material synthesis and pharmaceutical processing,cas no14720-74-2 exemplifies how fundamental chemical compounds can drive innovation across multiple disciplines. As research progresses,product name: 2, Trimethylheptane^[1], will undoubtedly find new uses that further solidify its importance in modern chemistry.